Cas no 63854-17-1 (Ethanone, 1-[2-hydroxy-6-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-)

• Product Name: Ethanone, 1-[2-hydroxy-6-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-
• CAS No: 63854-17-1
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 425568
• PubChem ID: 11356799
• Update Time: 2025-04-19

Ethanone, 1-[2-hydroxy-6-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-hydroxy-6-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-
• 1-[2-hydroxy-6-(oxan-2-yloxy)phenyl]ethanone
• 63854-17-1
• 6'-Hydroxy-2'-(tetrahydropyran-2-yloxy)acetophenone
• UOVMXPNLPFPZED-UHFFFAOYSA-N
• DTXSID60463415
• SCHEMBL1726717

• Inchi： 1S/C13H16O4/c1-9(14)13-10(15)5-4-6-11(13)17-12-7-2-3-8-16-12/h4-6,12,15H,2-3,7-8H2,1H3
• InChI Key： UOVMXPNLPFPZED-UHFFFAOYSA-N
• SMILES： O1CCCCC1OC1C=CC=C(C=1C(C)=O)O

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76